Cas no 78303-71-6 (2-(chlorosulfonyl)ethyl acetate)

2-(Chlorosulfonyl)ethyl acetate is a versatile sulfonylating reagent used in organic synthesis. Its reactive chlorosulfonyl group enables efficient introduction of sulfonate esters, while the acetate moiety enhances solubility and stability. The compound is particularly valuable in pharmaceutical and agrochemical applications, where controlled sulfonylation under mild conditions is required.

2-(chlorosulfonyl)ethyl acetate structure

78303-71-6 structure

Product Name:2-(chlorosulfonyl)ethyl acetate

CAS No:78303-71-6

MF:C₄H₇ClO₄S

MW:186.613979578018

MDL:MFCD19200081

CID:2064023

PubChem ID:13139000

Update Time:2025-06-18

2-(chlorosulfonyl)ethyl acetate Chemical and Physical Properties

Names and Identifiers

- Chloride,Ac-2-Hydroxy-1-ethanesulfonic acid
- 2-(chlorosulfonyl)ethyl acetate
- CS-0265587
- 78303-71-6
- DA-16991
- 2-(chlorosulfonyl)ethylacetate
- EN300-99443
- AKOS006335683
- SCHEMBL1533859
- 2-Acetoxyethanesulfonyl chloride
- 2-(acetyloxy)ethanesulfonyl chloride
- D86390
- MUWVJHSRIWOIJE-UHFFFAOYSA-N
- 2-chlorosulfonylethyl acetate
- 833-908-8
- MDL： MFCD19200081
- Inchi： 1S/C4H7ClO4S/c1-4(6)9-2-3-10(5,7)8/h2-3H2,1H3
- InChI Key： MUWVJHSRIWOIJE-UHFFFAOYSA-N
- SMILES： ClS(CCOC(C)=O)(=O)=O

Computed Properties

Exact Mass: 185.9753576g/mol
Monoisotopic Mass: 185.9753576g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 10
Rotatable Bond Count: 4
Complexity: 202
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.3
Topological Polar Surface Area: 68.8Å²

2-(chlorosulfonyl)ethyl acetate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1336257-50mg	2-(Chlorosulfonyl)ethyl acetate	78303-71-6	95%	50mg	￥4363	2023-04-13
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1336257-100mg	2-(Chlorosulfonyl)ethyl acetate	78303-71-6	95%	100mg	￥6496	2023-04-13
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1336257-250mg	2-(Chlorosulfonyl)ethyl acetate	78303-71-6	95%	250mg	￥10080	2023-04-13
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1336257-500mg	2-(Chlorosulfonyl)ethyl acetate	78303-71-6	95%	500mg	￥15883	2023-04-13
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1336257-1g	2-(Chlorosulfonyl)ethyl acetate	78303-71-6	95%	1g	￥18808	2023-04-13
TRC	C611643-10mg	2-(chlorosulfonyl)ethyl acetate	78303-71-6		10mg	$ 70.00	2022-06-06
TRC	C611643-50mg	2-(chlorosulfonyl)ethyl acetate	78303-71-6		50mg	$ 210.00	2022-06-06
TRC	C611643-100mg	2-(chlorosulfonyl)ethyl acetate	78303-71-6		100mg	$ 340.00	2022-06-06
Enamine	EN300-99443-0.05g	2-(chlorosulfonyl)ethyl acetate	78303-71-6	95.0%	0.05g	$202.0	2025-03-21
Enamine	EN300-99443-0.1g	2-(chlorosulfonyl)ethyl acetate	78303-71-6	95.0%	0.1g	$301.0	2025-03-21